Alpha-fetoprotein (158-166)
Description
Alpha-fetoprotein
Scientific Research Applications
1. Role in Embryo-Specific and Tumor-Associated Protein Functions
Alpha-fetoprotein (AFP) is a significant mammalian embryo-specific and tumor-associated protein. Its synthesis in carcinogenesis is a key area of study. While its exact biological role in embryo- and carcinogenesis remains unclear, new technologies have revitalized research into AFP, especially its use as a tumor-specific biomarker (Terentiev & Moldogazieva, 2013).
2. AFP in Ontogenesis and Malignant Tumors
AFP is crucial in understanding both normal ontogenesis and tumor pathogenesis. Its synthesis during the embryonic period and in tumors is an essential research topic, particularly in the context of early cancer diagnosis (Abelev Gi, 1971).
3. Diagnostic Biomarker in Medicine
AFP serves as a diagnostic biomarker for detecting fetal developmental anomalies, such as neural tube defects or Down's syndrome, and in monitoring tumors like hepatocellular carcinomas. Recent studies revealed AFP's essential role in female fertility and its estrogen-binding capacity, affecting brain development (De Mees, Bakker, Szpirer, & Szpirer, 2006).
4. Implications for Clinical Use in Hepatocellular Carcinoma
In hepatocellular carcinoma (HCC), AFP's serum levels are influenced by various factors like demographic, clinical, and oncologic aspects. Understanding these determinants is vital for its clinical application in managing HCC patients (Giannini et al., 2014).
5. AFP and Isoforms in Pediatric Tumors
AFP's role as a tumor marker for hepatoblastoma and malignant germ cell tumors in pediatric patients is significant. Its three isoforms, AFP-L1, AFP-L2, and AFP-L3, have been a focus of recent research advances (Huang, 2017).
properties
sequence |
FMNKFIYEI |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Alpha-fetoprotein (158-166) |
Origin of Product |
United States |
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